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Cat. No.: B2484027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
UNC2025 hydrochloride is a potent, orally bioavailable small molecule inhibitor of Mer

receptor tyrosine kinase (MerTK) and Fms-like tyrosine kinase 3 (FLT3).[1][2][3] It

demonstrates sub-nanomolar efficacy in enzymatic assays and low nanomolar activity in cell-

based assays, making it a valuable tool for investigating the roles of MerTK and FLT3 in

various cancers, particularly acute leukemia.[1][4] This document provides detailed protocols

for key in vitro assays to evaluate the activity of UNC2025 hydrochloride.

Mechanism of Action
UNC2025 acts as an ATP-competitive inhibitor of MerTK and FLT3.[3] Inhibition of these

kinases blocks downstream signaling pathways crucial for cell survival, proliferation, and

resistance to apoptosis.[1][5] The primary signaling cascades affected include the STAT6, AKT,

and ERK1/2 pathways.[1][3]
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Caption: Inhibition of MerTK and FLT3 by UNC2025 blocks downstream signaling.

Quantitative Data Summary
The following tables summarize the reported in vitro potency of UNC2025 hydrochloride
across various assays and cell lines.

Table 1: Enzymatic and Cellular IC50 Values

Target Assay Type IC50 (nM) Reference

MerTK Enzymatic 0.16 (Ki), 0.74 [1][2]

MerTK
Cell-based (697 B-

ALL)
2.7 [1][2]

FLT3 Enzymatic 0.8 [2]

FLT3 Cell-based (Molm-14) 14 [3][6]

Axl Enzymatic 122 [1][3]
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Table 2: Selectivity Profile

Kinase IC50 (nM)

Mer 0.46

FLT3 0.35

AXL 1.65

TRKA 1.67

TRKC 4.38

TYRO3 5.83

Data from cell-free assays.[3][7]

Experimental Protocols
Western Blotting for Phospho-Protein Analysis
This protocol is designed to assess the inhibition of MerTK phosphorylation and downstream

signaling molecules.

Experimental Workflow:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.medchemexpress.com/UNC2025.html
https://www.selleckchem.com/products/unc2025.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2484027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Western Blotting Workflow

Cell Culture & Treatment

Protein Analysis

Seed leukemia cells
(e.g., 697 B-ALL, Kasumi-1)

at 3x10^6 cells/mL

Treat with UNC2025 or DMSO
(e.g., 25-300 nM) for 1 hour

Prepare cell lysates

Immunoprecipitate MerTK
(for p-MerTK detection)

Run SDS-PAGE

Transfer to membrane

Immunoblot for p-MerTK,
 p-STAT6, p-AKT, p-ERK1/2
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Colony Formation Assay Workflow

Assay Setup

Incubation & Analysis

Prepare single-cell suspension

Plate cells in prepared media

Prepare methylcellulose or soft agar
containing UNC2025 or vehicle

Incubate for 7-14 days

Stain colonies

Count colonies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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